Cas no 1443309-32-7 (2-(azepan-1-ylmethyl)-4-fluorobenzenethiol)

• Product Name: 2-(azepan-1-ylmethyl)-4-fluorobenzenethiol
• CAS No: 1443309-32-7
• MF: C₁₃H₁₈FNS
• MW: 239.352125644684
• MDL: MFCD19443619
• CID: 5180127
• Update Time: 2026-03-05

2-(azepan-1-ylmethyl)-4-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-(azepan-1-ylmethyl)-4-fluorobenzenethiol

• MDL： MFCD19443619
• Inchi： 1S/C13H18FNS/c14-12-5-6-13(16)11(9-12)10-15-7-3-1-2-4-8-15/h5-6,9,16H,1-4,7-8,10H2
• InChI Key： RLWSDCHBGDKGOA-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(F)C=C1CN1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2